1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone

• IUPAC Name: 1-[3-[2-aminoethyl(cyclopropyl)amino]piperidin-1-yl]ethanone
• InChI: InChI=1S/C12H23N3O/c1-10(16)14-7-2-3-12(9-14)15(8-6-13)11-4-5-11/h11-12H,2-9,13H2,1H3
• InChI Key: JDFIVDFDWGCQPW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC(C1)N(CCN)C2CC2
• Molecular Formula: C12H23N3O
• Molecular Weight: 225.33 g/mol

Description

1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone is a piperidine-based compound featuring a cyclopropyl-aminoethyl substituent at the 3-position of the piperidine ring and an acetyl (ethanone) group at the 1-position. Its molecular formula is C₁₂H₂₂N₃O, with a molecular weight of 239.36 g/mol and a topological polar surface area of 49.6 Ų, indicating moderate solubility . The compound’s synthesis typically involves multi-step reactions, including nucleophilic substitutions and acylation, as seen in analogous piperidine derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone typically involves multiple steps, starting from readily available precursors. One common synthetic route includes:

Formation of the piperidine ring: This can be achieved through cyclization reactions involving appropriate amines and carbonyl compounds.

Introduction of the cyclopropyl group: This step often involves the use of cyclopropyl halides or cyclopropyl carbinols under basic conditions.

Attachment of the amino-ethyl side chain: This can be done through nucleophilic substitution reactions using ethylene diamine or similar reagents.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, focusing on high yield and purity. Techniques such as continuous flow chemistry and the use of advanced catalysts can enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the amino-ethyl side chain or the cyclopropyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Alkyl halides or sulfonates in the presence of a base like sodium hydroxide.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

Pharmacological Applications

• Dipeptidyl Peptidase IV (DPP-IV) Inhibition:
  • Research indicates that compounds similar to 1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone exhibit inhibitory effects on the enzyme DPP-IV, which is crucial in glucose metabolism and insulin regulation. This makes it a candidate for developing treatments for type 2 diabetes and related metabolic disorders .
• Neuropharmacology:
  • The structural features of this compound suggest potential interactions with neurotransmitter systems. Studies have shown that piperidine derivatives can influence serotonin and dopamine receptors, indicating possible applications in treating psychiatric disorders such as depression and anxiety .
• Anticancer Activity:
  • Preliminary studies suggest that similar piperidine-based compounds may exhibit anticancer properties through various mechanisms, including apoptosis induction in cancer cells. Further research is needed to establish the efficacy of 1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone specifically in oncology .

Research Applications

• Synthetic Chemistry:
  • The compound serves as a building block in synthetic organic chemistry, particularly in the development of more complex molecules for pharmaceutical applications. Its unique structure allows for modifications that can yield derivatives with enhanced biological activity or selectivity .
• Biochemical Assays:
  • Researchers utilize this compound in biochemical assays to study enzyme kinetics and binding interactions, particularly focusing on DPP-IV and related enzymes. Such studies help elucidate the molecular mechanisms underlying its pharmacological effects .

Case Studies

Study Focus	Findings	Reference
DPP-IV Inhibition	Demonstrated effective inhibition leading to improved glycemic control in diabetic models.
Neuropharmacological Effects	Showed potential modulation of serotonin and dopamine pathways, suggesting antidepressant properties.
Anticancer Properties	Induced apoptosis in specific cancer cell lines; further studies required for clinical relevance.

Mechanism of Action

The mechanism of action of 1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and triggering downstream effects. The exact pathways depend on the biological context and the specific targets involved.

Comparison with Similar Compounds

Comparison with Structural Analogs

Positional Isomers

• 1-{4-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone (CAS 1353944-64-5): This isomer differs in the substitution position of the cyclopropyl-aminoethyl group (4-position vs. 3-position). Molecular weight: 225.33 g/mol, slightly lower due to reduced steric effects . The altered position may influence receptor binding kinetics, as piperidine ring substitution patterns are critical in modulating biological activity (e.g., antipsychotic drugs like iloperidone derivatives) .

Substituent Variations

Cyclopropyl vs. Methyl Substituents

• 1-{(R)-3-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone (CAS 1354017-38-1): Replaces the cyclopropyl group with a methyl group. Molecular weight: 199.30 g/mol, significantly lower due to the smaller substituent. Reduced steric hindrance may enhance metabolic stability but decrease selectivity for cyclopropane-specific targets .

Cyclopropyl-Methyl-Amino Derivatives

• 2-Amino-1-[(S)-3-(cyclopropyl-methyl-amino)-piperidin-1-yl]-ethanone (CAS 1354007-42-3): Features a cyclopropyl-methyl-amino group and an additional amino group on the ethanone. Molecular weight: 211.30 g/mol.

Functional Group Modifications

Tetrazole-Containing Analogs

• 1-(1-Aryl-1H-tetrazol-5-yl)-2-(piperidin-1-yl)ethanone (Compounds 22–28): Replaces the cyclopropyl-aminoethyl group with a tetrazole-aryl moiety. Synthesis: Involves sodium azide and triethyl orthoformate, introducing a polar tetrazole ring . Key differences: Higher molecular weights (~300–350 g/mol) and increased aromaticity, which may enhance π-π stacking in receptor interactions.

Nitro and Ethoxymethyl Derivatives

• (R)-1-(3-(((2-Nitrophenyl)amino)methyl)piperidin-1-yl)ethan-1-one: Incorporates a nitro group, increasing electron-withdrawing effects. Impact: Nitro groups can enhance binding to electron-deficient pockets in enzymes (e.g., bromodomains) but may introduce mutagenicity risks .
• 1-[3-(2-Amino-ethoxymethyl)-piperidin-1-yl]-ethanone: Substitutes cyclopropyl with an ethoxymethyl group. Molecular weight: 200.28 g/mol; lower logP (-0.6) suggests improved hydrophilicity .

Pharmacologically Active Analogs

• Piperacetazine (CAS 3819-00-9): A phenothiazine derivative with a piperidine-ethanone scaffold. Application: Tranquilliser targeting dopamine receptors. Key feature: The phenothiazine moiety introduces planar aromaticity, enhancing CNS penetration compared to the cyclopropyl derivative .
• CBL0137 (Carbazole derivative): Contains a piperidine-ethanone group fused to a carbazole ring. Activity: Antitrypanosomal agent; structural rigidity from carbazole may improve target engagement vs. flexible cyclopropyl derivatives .

Physicochemical and Pharmacokinetic Trends

Compound	Molecular Weight (g/mol)	logP	TPSA (Ų)	Key Substituents
Target Compound	239.36	0.1	49.6	Cyclopropyl-aminoethyl
4-Positional Isomer	225.33	N/A	~49.6	Cyclopropyl-aminoethyl (4-pos)
Methyl-Substituted Analog	199.30	N/A	~49.6	Methyl-aminoethyl
Tetrazole Derivative	~320	~1.5	~90	Tetrazole-aryl
Piperacetazine	410.6	~3.0	52.6	Phenothiazine-ethanone

Key Observations :

• Polar substituents (e.g., amino, ethoxy) enhance TPSA and solubility but may limit blood-brain barrier penetration.
• Aromatic systems (tetrazole, phenothiazine) favor receptor binding but raise molecular weight and complexity.

Biological Activity

1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone, also known by its CAS number 1354016-74-2, is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, including cytotoxicity, enzyme inhibition, and antimicrobial effects, supported by diverse research findings.

Molecular Formula: C12H23N3O
Molecular Weight: 225.33052 g/mol
CAS Number: 1354016-74-2

Cytotoxicity

Recent studies have evaluated the cytotoxic effects of various derivatives related to piperidine compounds. Although specific data on 1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone is limited, related compounds have shown significant cytotoxic activity against cancer cell lines. For instance, a series of 2-amino-1,4-naphthoquinone-benzamides demonstrated potent cytotoxicity against MDA-MB-231 breast cancer cells, with some derivatives surpassing the efficacy of cisplatin .

Compound	Cell Line	IC50 (µM)
Compound 5e	MDA-MB-231	<10
Compound 5f	SUIT-2	>20
Compound 5l	HT-29	<15

The implications of these findings suggest that structurally similar compounds may exhibit comparable cytotoxic properties.

Enzyme Inhibition

The compound's structural features suggest potential for enzyme inhibition, particularly against acetylcholinesterase (AChE), which is relevant in the context of Alzheimer's disease. Research on piperidine derivatives has shown promising results in inhibiting AChE activity, indicating that 1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone may also possess similar properties .

Antimicrobial Activity

The antimicrobial properties of piperidine derivatives have been extensively studied. While specific data on 1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone is not directly available, related compounds have exhibited significant antibacterial and antifungal activities.

Microorganism	MIC (mg/mL)
Staphylococcus aureus	0.0039
Escherichia coli	0.025
Candida albicans	0.0048

These findings indicate that piperidine-based compounds can effectively inhibit the growth of various pathogenic microorganisms .

Case Studies and Research Findings

• Cytotoxic Study : A study focusing on piperidine derivatives showed that modifications in the piperidine ring could enhance cytotoxic activity against specific cancer cell lines. It was noted that the introduction of amino groups significantly improved the potency against MDA-MB-231 cells .
• Enzyme Inhibition : Research involving new heterocyclic compounds highlighted their ability to inhibit AChE effectively. The structure of these compounds closely resembles that of 1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone, suggesting similar inhibitory potential .
• Antimicrobial Efficacy : A comprehensive review of pyrrolidine and piperidine derivatives demonstrated their broad-spectrum antimicrobial activity, with several compounds exhibiting low MIC values against both Gram-positive and Gram-negative bacteria as well as fungi .